1-hydroxy-6-oxo-N-propyl-1,6-dihydropyridine-2-carboxamide
Description
1-Hydroxy-6-oxo-N-propyl-1,6-dihydropyridine-2-carboxamide is a chemical compound with the molecular formula C9H12N2O3 . It has a molecular weight of 196.20 . This compound is used for research purposes .
Physical and Chemical Properties Analysis
This compound is a solid substance . It should be stored in a dry environment between 2-8°C . The boiling point of this compound is not specified .Safety and Hazards
This compound is labeled with the signal word “Warning” and is associated with hazard statements H302, H315, H319, H332, and H335 . These statements indicate that the compound may be harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-hydroxy-6-oxo-N-propyl-1,6-dihydropyridine-2-carboxamide involves the condensation of 2-cyanoacetamide with propionaldehyde followed by reduction of the resulting imine to form the corresponding amine. The amine is then reacted with ethyl acetoacetate to form the dihydropyridine ring, which is subsequently oxidized to the pyridine ring. The carboxamide group is then introduced through reaction with chloroacetyl chloride followed by hydrolysis.", "Starting Materials": [ "2-cyanoacetamide", "propionaldehyde", "sodium borohydride", "ethyl acetoacetate", "acetic acid", "thionyl chloride", "ammonium hydroxide", "chloroacetyl chloride" ], "Reaction": [ "Condensation of 2-cyanoacetamide with propionaldehyde in the presence of acetic acid to form the imine", "Reduction of the imine with sodium borohydride to form the corresponding amine", "Reaction of the amine with ethyl acetoacetate in the presence of ammonium hydroxide to form the dihydropyridine ring", "Oxidation of the dihydropyridine ring with thionyl chloride to form the pyridine ring", "Reaction of the pyridine ring with chloroacetyl chloride to introduce the carboxamide group", "Hydrolysis of the carboxamide group with ammonium hydroxide to form 1-hydroxy-6-oxo-N-propyl-1,6-dihydropyridine-2-carboxamide" ] } | |
CAS No. |
521269-65-8 |
Molecular Formula |
C9H12N2O3 |
Molecular Weight |
196.2 |
Purity |
95 |
Origin of Product |
United States |
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